Cas no 2832888-66-9 (6-Azabicyclo[3.2.1]octane-3-carboxylic acid, methyl ester, hydrochloride (1:1), (1R,3R,5R)- )

• Product Name: 6-Azabicyclo[3.2.1]octane-3-carboxylic acid, methyl ester, hydrochloride (1:1), (1R,3R,5R)-
• CAS No: 2832888-66-9
• MF: C₉H₁₆ClNO₂
• MW: 205.681841850281
• CID: 5570154
• Update Time: 2025-05-23

6-Azabicyclo[3.2.1]octane-3-carboxylic acid, methyl ester, hydrochloride (1:1), (1R,3R,5R)- Chemical and Physical Properties

Names and Identifiers

• 6-Azabicyclo[3.2.1]octane-3-carboxylic acid, methyl ester, hydrochloride (1:1), (1R,3R,5R)-

• Inchi： 1S/C9H15NO2.ClH/c1-12-9(11)7-2-6-3-8(4-7)10-5-6;/h6-8,10H,2-5H2,1H3;1H/t6-,7-,8-;/m1./s1
• InChI Key： YPGSSJOVAKKVHQ-QTPPMTSNSA-N
• SMILES： C([C@H]1C[C@@H]2NC[C@@H](C2)C1)(=O)OC.Cl

Additional information on 6-Azabicyclo[3.2.1]octane-3-carboxylic acid, methyl ester, hydrochloride (1:1), (1R,3R,5R)-

Comprehensive Guide to 6-Azabicyclo[3.2.1]octane-3-carboxylic acid, methyl ester, hydrochloride (1:1), (1R,3R,5R)- (CAS No. 2832888-66-9)

The compound 6-Azabicyclo[3.2.1]octane-3-carboxylic acid, methyl ester, hydrochloride (1:1), (1R,3R,5R)- (CAS No. 2832888-66-9) is a specialized bicyclic organic molecule with significant potential in pharmaceutical and chemical research. Its unique structure, featuring an azabicyclo[3.2.1]octane core, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals are increasingly interested in this molecule due to its stereospecific configuration (1R,3R,5R) and its esterified carboxyl group, which enhances its reactivity and applicability in drug development.

One of the key reasons for the growing interest in 6-Azabicyclo[3.2.1]octane-3-carboxylic acid, methyl ester, hydrochloride (1:1), (1R,3R,5R)- is its role in the development of novel therapeutic agents. The azabicyclo scaffold is commonly found in molecules with neurological and antimicrobial activities. For instance, similar structures have been explored for their potential in treating central nervous system (CNS) disorders, which aligns with current trends in addressing mental health and neurodegenerative diseases. This connection to hot topics in pharmaceutical research makes the compound particularly relevant for academic and industrial applications.

From a chemical perspective, the methyl ester group in this compound provides a versatile handle for further modifications, enabling the creation of derivatives with tailored properties. The presence of the hydrochloride salt form improves solubility, a critical factor in drug formulation and bioavailability. These characteristics are frequently searched by chemists and formulators looking for solubility-enhancing strategies or prodrug design, making this compound a subject of interest in online queries and scientific discussions.

The stereochemistry of (1R,3R,5R)-6-Azabicyclo[3.2.1]octane-3-carboxylic acid, methyl ester, hydrochloride is another area of focus. Enantiomerically pure compounds are highly sought after in asymmetric synthesis and chiral drug development. Given the increasing demand for stereoselective synthesis methods, this compound serves as a valuable building block for creating optically active pharmaceuticals. Its rigid bicyclic structure also contributes to the stability of derived compounds, a feature often highlighted in drug discovery forums and patent literature.

In the context of market dynamics, the demand for 6-Azabicyclo[3.2.1]octane-3-carboxylic acid, methyl ester, hydrochloride (1:1), (1R,3R,5R)- is driven by its utility in high-value research. Pharmaceutical companies and contract research organizations (CROs) are actively sourcing such intermediates to accelerate their R&D pipelines. The compound's CAS number (2832888-66-9) is often used in procurement databases, reflecting its commercial significance. Additionally, its relevance to green chemistry initiatives—where efficient and sustainable synthesis routes are prioritized—further enhances its appeal.

For researchers exploring structure-activity relationships (SAR), this compound offers a promising starting point. The azabicyclo[3.2.1]octane framework can be functionalized at multiple positions, allowing for the systematic study of how structural changes affect biological activity. This aligns with the broader scientific community's interest in rational drug design and computational chemistry, topics frequently searched in academic and industry circles.

In summary, 6-Azabicyclo[3.2.1]octane-3-carboxylic acid, methyl ester, hydrochloride (1:1), (1R,3R,5R)- (CAS No. 2832888-66-9) is a multifaceted compound with wide-ranging applications in medicinal chemistry and drug development. Its unique structural features, combined with its relevance to current pharmaceutical trends and scientific inquiries, make it a noteworthy subject for researchers and industry professionals alike. As the demand for innovative therapeutic agents grows, this compound is poised to play a pivotal role in advancing next-generation drug discovery.